Cas no 2229196-08-9 (tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate
• CAS No: 2229196-08-9
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6396469
• PubChem ID: 165714741
• Update Time: 2025-06-23

tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate
• EN300-1874718
• tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-hydroxyphenyl}carbamate
• 2229196-08-9

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(21)19-14-7-6-12(20)10-13(14)17(11-18)8-4-5-9-17/h6-7,10,20H,4-5,8-9,11,18H2,1-3H3,(H,19,21)
• InChI Key： JOBARNJMTSICEI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C1(CN)CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate

Introduction to tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate (CAS No. 2229196-08-9)

tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate, with the CAS number 2229196-08-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, an aminomethyl-cyclopentyl moiety, and a hydroxyphenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate can be represented as follows: the tert-butyl carbamate group is attached to the nitrogen atom of the carbamate, which is in turn bonded to a phenyl ring substituted with a hydroxyl group at the para position. The phenyl ring is also connected to a cyclopentyl ring, which itself bears an aminomethyl group. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound.

Recent studies have explored the potential of tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate in various therapeutic areas. One notable application is its use as a potential lead compound for the development of new drugs targeting neurological disorders. Research has shown that this compound exhibits promising neuroprotective effects, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models of inflammatory diseases. The mechanism underlying these effects is thought to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

The pharmacokinetic profile of tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate has been studied extensively to understand its behavior in biological systems. Data from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability, which is crucial for its potential use as an orally administered therapeutic agent. Furthermore, the compound shows low toxicity and high stability under physiological conditions, making it a promising candidate for further drug development.

The synthetic route for preparing tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate involves several well-defined steps. The synthesis typically begins with the formation of the cyclopentyl ring bearing an aminomethyl group, followed by the introduction of the hydroxyphenyl substituent. The final step involves the attachment of the tert-butyl carbamate group through an amide bond formation reaction. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

In conclusion, tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-hydroxyphenyl}carbamate (CAS No. 2229196-08-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery and development.